2-Isopropoxy-N-(4-methoxyphenethyl)aniline

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2-propan-2-yloxyaniline
• InChI: InChI=1S/C18H23NO2/c1-14(2)21-18-7-5-4-6-17(18)19-13-12-15-8-10-16(20-3)11-9-15/h4-11,14,19H,12-13H2,1-3H3
• InChI Key: MGKDNKOFLLGOOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1NCCC2=CC=C(C=C2)OC
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

2-Isopropoxy-N-(4-methoxyphenethyl)aniline is a biochemical compound with the molecular formula C18H23NO2 and a molecular weight of 285.38. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of 2-Isopropoxy-N-(4-methoxyphenethyl)aniline can be represented by the SMILES notation: CC(C)OC1=CC=CC=C1NCCC2=CC=C(C=C2)OC. This notation provides a way to represent the structure using ASCII strings.

Scientific Research Applications

Liquid Crystalline Properties

4-isopropyl- and 4-isopropoxy-N-(4-n-alkoxysalicylidene)anilines, closely related to the compound of interest, have been studied for their liquid crystalline properties. These compounds exhibit phase transitions determined by differential scanning calorimetry and polarizing optical microscopy. Specifically, homologues with a terminal isopropoxy substituent show enantiotropic nematic phases as the terminal alkoxyl chain is lengthened. Such findings indicate potential applications of these compounds in liquid crystal display technologies and other areas where liquid crystalline phases are of interest (Sakagami, Koga & Takase, 2002).

Structural and Vibrational Analysis

In another study, 4-Methoxy-N-(nitrobenzylidene)-aniline was analyzed for its structural, vibrational, chemical, antimicrobial activity, molecular dynamic simulation, and drug likeness properties. Advanced techniques such as FT-IR, FT-Raman spectra, and vibrational analysis using normal coordinate analysis (NCA) were employed. This extensive analysis provides a comprehensive understanding of the structural and vibrational properties of this class of compounds, potentially paving the way for their use in various scientific applications including drug development and material science (Subi et al., 2022).

Catalytic Applications in Organic Synthesis

The palladium-catalyzed amination of aryl halides and aryl triflates using compounds like N-Hexyl-2-methyl-4-methoxylaniline and N-Methyl-N-(4-chlorophenyl)aniline demonstrates the utility of these compounds in complex organic synthesis processes. This process highlights the role of similar anilines as intermediates or catalysts in the synthesis of a wide range of organic compounds, suggesting their importance in pharmaceuticals, agrochemicals, and material science (Wolfe & Buchwald, 2003).

Safety and Hazards

2-Isopropoxy-N-(4-methoxyphenethyl)aniline is intended for research use only and is not intended for diagnostic or therapeutic use. Always refer to the Safety Data Sheet (SDS) and Certificate of Analysis for safety information.